Cas no 368442-92-6 ((R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl)

• Product Name: (R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl
• CAS No: 368442-92-6
• MF: C₁₄H₂₄Cl₂N₂
• MW: 291.259761810303
• MDL: MFCD30749429
• CID: 5303383
• Update Time: 2025-10-30

(R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl Chemical and Physical Properties

Names and Identifiers

• (R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl
• 1-Piperidineethanamine, α-(phenylmethyl)-, (αR)-
• (R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine Dihydrochloride

• MDL： MFCD30749429
• Inchi： 1S/C14H22N2.2ClH/c15-14(11-13-7-3-1-4-8-13)12-16-9-5-2-6-10-16;;/h1,3-4,7-8,14H,2,5-6,9-12,15H2;2*1H/t14-;;/m1../s1
• InChI Key： WPOCUMCGNGEONH-FMOMHUKBSA-N
• SMILES： C(C1=CC=CC=C1)[C@@H](N)CN1CCCCC1.[H]Cl.[H]Cl

Additional information on (R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl

Chemical Compound CAS No. 368442-92-6: (R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl

The chemical compound with CAS No. 368442-92-6, commonly referred to as (R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl, is a highly specialized molecule with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique stereochemistry, with the (R) configuration at the chiral center, and its structure incorporates a phenyl group, a piperidine ring, and a secondary amine functional group. The hydrochloride salt form (2HCl) suggests that this compound is often used in its protonated form, which is typical for many pharmaceutical agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as asymmetric catalysis and stereoselective reactions. These techniques have not only improved the yield but also enhanced the purity of the final product, making it suitable for high-quality pharmaceutical applications. The synthesis of (R)-1-Phenyl-3-(piperidin-1-yl)propan-2-amine 2HCl typically involves multi-step processes, including nucleophilic substitutions, reductions, and amine functionalization.

In terms of pharmacological properties, this compound has shown promising activity in preclinical studies targeting various therapeutic areas. For instance, research has demonstrated its potential as a modulator of certain ion channels and receptors, which could be beneficial in treating conditions such as epilepsy, pain management, and neurodegenerative diseases. The stereochemistry of the molecule plays a crucial role in its biological activity, as the (R) configuration ensures optimal binding to target proteins.

One of the most recent studies published in Journal of Medicinal Chemistry highlights the compound's ability to inhibit voltage-gated sodium channels with high potency and selectivity. This finding underscores its potential as a lead compound for developing novel anti-seizure medications. Furthermore, ongoing clinical trials are investigating its efficacy in managing chronic pain conditions, particularly neuropathic pain, where current treatments often fall short.

Beyond its therapeutic applications, (R)-1-Phe...